Cas no 400-58-8 (N-(trifluoroacetyl)glycylglycine)

• Product Name: N-(trifluoroacetyl)glycylglycine
• CAS No: 400-58-8
• MF: C₆H₇F₃N₂O₄
• MW: 228.125992059708
• CID: 1514945
• PubChem ID: 136245
• Update Time: 2025-04-21

N-(trifluoroacetyl)glycylglycine Chemical and Physical Properties

Names and Identifiers

• N-(trifluoroacetyl)glycylglycine
• 2-[[2-[(2,2,2-trifluoroacetyl)amino]acetyl]amino]acetic acid
• 400-58-8
• N-(N-(Trifluoroacetyl)glycylglycine
• DTXSID00193062
• EN300-6255132
• N-trifluoroacetylglycylglycine
• SCHEMBL11799968
• N-[N-(Trifluoroacetyl)glycylglycine
• N-trifluoracetyl-glycylgylcine
• 2-[2-(trifluoroacetamido)acetamido]acetic acid

• Inchi： 1S/C6H7F3N2O4/c7-6(8,9)5(15)11-1-3(12)10-2-4(13)14/h1-2H2,(H,10,12)(H,11,15)(H,13,14)
• InChI Key： UWXMXPPHLZYYPM-UHFFFAOYSA-N
• SMILES： FC(C(NCC(NCC(=O)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 228.03581
• Monoisotopic Mass: 228.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.516
• Boiling Point: 496.9°C at 760 mmHg
• Flash Point: 254.3°C
• Refractive Index: 1.433
• PSA: 95.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides